Cas no 2229369-05-3 (3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid
• CAS No: 2229369-05-3
• MF: C₉H₆BrNO₅
• MW: 288.051641941071
• CID: 6012548
• PubChem ID: 137731830
• Update Time: 2025-06-13

3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid
• EN300-1927727
• 2229369-05-3

• Inchi： 1S/C9H6BrNO5/c10-8-5(4-7(12)9(13)14)2-1-3-6(8)11(15)16/h1-3H,4H2,(H,13,14)
• InChI Key： DWSDFXPCQXEIME-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(=O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.94293g/mol
• Monoisotopic Mass: 286.94293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Additional information on 3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid

Recent Advances in the Study of 3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid (CAS: 2229369-05-3)

3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid (CAS: 2229369-05-3) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-nitro-phenyl and oxopropanoic acid functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug development. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involving 3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid is its role as a potential inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to bind selectively to the ATP-binding sites of these kinases, thereby disrupting their signaling pathways and reducing tumor cell proliferation.

In addition to its therapeutic potential, the synthetic chemistry of 3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid has also been a focus of recent investigations. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, as reported in a 2022 article in Organic & Biomolecular Chemistry. The study outlined a multi-step synthesis involving palladium-catalyzed cross-coupling reactions and subsequent oxidation steps, which could facilitate large-scale production for further preclinical testing.

Another significant development is the exploration of this compound's pharmacokinetic properties. A recent preclinical study published in Drug Metabolism and Disposition investigated the absorption, distribution, metabolism, and excretion (ADME) profiles of 3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid. The findings suggested that the compound has favorable bioavailability and metabolic stability, which are crucial for its progression into clinical trials. However, the study also noted the need for further optimization to address potential toxicity concerns.

Looking ahead, researchers are optimistic about the translational potential of 3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid. Ongoing studies are exploring its applications in combination therapies, particularly in conjunction with existing chemotherapeutic agents to enhance efficacy and reduce resistance. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being conducted to design derivatives with improved potency and selectivity.

In conclusion, 3-(2-bromo-3-nitrophenyl)-2-oxopropanoic acid (CAS: 2229369-05-3) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities, coupled with advances in synthetic and pharmacokinetic research, underscore its potential as a therapeutic agent. Future studies will likely focus on overcoming current limitations and advancing this compound toward clinical applications, paving the way for new treatment modalities in oncology and beyond.